Cas no 58863-42-6 (Benzenecarbodithioicacid, 4-(1,1-dimethylethyl)-, methyl ester)

Benzenecarbodithioicacid, 4-(1,1-dimethylethyl)-, methyl ester structure
58863-42-6 structure
Product Name:Benzenecarbodithioicacid, 4-(1,1-dimethylethyl)-, methyl ester
CAS No:58863-42-6
MF:C12H16S2
MW:224.385440826416
CID:377412
PubChem ID:143582
Update Time:2025-04-19

Benzenecarbodithioicacid, 4-(1,1-dimethylethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzenecarbodithioicacid, 4-(1,1-dimethylethyl)-, methyl ester
    • methyl 4-tert-butylbenzenecarbodithioate
    • Benzenecarbodithioic acid, 4-(1,1-dimethylethyl)methyl ester
    • Benzenecarbodithioic acid, 4-(1,1-dimethylethyl)-, methyl ester
    • DTXSID20207574
    • 58863-42-6
    • methyl 4-t-butyldithiobenzoate
    • XGVNDLXEGXTPBM-UHFFFAOYSA-N
    • Methyl 4-tert-butyl-dithiabenzoate
    • Inchi: 1S/C12H16S2/c1-12(2,3)10-7-5-9(6-8-10)11(13)14-4/h5-8H,1-4H3
    • InChI Key: XGVNDLXEGXTPBM-UHFFFAOYSA-N
    • SMILES: S(C)C(C1C=CC(=CC=1)C(C)(C)C)=S

Computed Properties

  • Exact Mass: 224.06948
  • Monoisotopic Mass: 224.069
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 57.4Ų

Experimental Properties

  • Density: 1.071
  • Boiling Point: 304.3°C at 760 mmHg
  • Flash Point: 137.8°C
  • Refractive Index: 1.582
  • PSA: 0
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